2-(2-aminoethyl)-N-(2,3-dihydro-1H-inden-5-yl)-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-(2-aminoethyl)-N-(2,3-dihydro-1H-inden-5-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H17N3OS/c16-7-6-14-18-13(9-20-14)15(19)17-12-5-4-10-2-1-3-11(10)8-12/h4-5,8-9H,1-3,6-7,16H2,(H,17,19)
• InChI Key: KTQMVXUJSUFXQL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)C3=CSC(=N3)CCN
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol

Description

2-(2-aminoethyl)-N-(2,3-dihydro-1H-inden-5-yl)-1,3-thiazole-4-carboxamide is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, as well as advantages and limitations for lab experiments, have been studied in detail.

Mechanism of Action

The mechanism of action of 2-(2-aminoethyl)-N-(2,3-dihydro-1H-inden-5-yl)-1,3-thiazole-4-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the brain. This compound has been shown to inhibit acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. It has also been shown to bind to serotonin receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function and memory. It has also been shown to have antioxidant properties, which can protect against oxidative stress and damage to cells. Additionally, this compound has been shown to have anti-inflammatory effects, which can reduce inflammation in the brain and other tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-aminoethyl)-N-(2,3-dihydro-1H-inden-5-yl)-1,3-thiazole-4-carboxamide in lab experiments is its ability to cross the blood-brain barrier. This allows researchers to study its effects on the brain and central nervous system. However, one limitation of using this compound is its potential toxicity at high doses. Careful dosing and monitoring are required to ensure the safety of lab animals and human subjects.

Future Directions

There are several future directions for further research on 2-(2-aminoethyl)-N-(2,3-dihydro-1H-inden-5-yl)-1,3-thiazole-4-carboxamide. One direction is to further investigate its potential as a treatment for neurodegenerative diseases and cancer. Another direction is to study its effects on other neurotransmitter systems and receptors in the brain. Additionally, researchers could investigate the potential use of this compound in combination with other drugs or therapies to enhance its effects. Finally, further studies could be conducted to determine the optimal dosing and administration of this compound for maximum efficacy and safety.

Synthesis Methods

The synthesis of 2-(2-aminoethyl)-N-(2,3-dihydro-1H-inden-5-yl)-1,3-thiazole-4-carboxamide involves the reaction of 2-aminoethanethiol hydrochloride, 2,3-dihydro-1H-inden-5-amine, and 2-chloroacetyl chloride in the presence of triethylamine and dichloromethane. The reaction is carried out at room temperature for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

2-(2-aminoethyl)-N-(2,3-dihydro-1H-inden-5-yl)-1,3-thiazole-4-carboxamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience research. This compound has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential as an anticancer agent, as it has shown cytotoxicity against various cancer cell lines.